![molecular formula C7H17ClN2OS B1382451 (2S)-2-amino-N,N-dimethyl-4-(methylsulfanyl)butanamide hydrochloride CAS No. 94903-73-8](/img/structure/B1382451.png)
(2S)-2-amino-N,N-dimethyl-4-(methylsulfanyl)butanamide hydrochloride
Overview
Description
“(2S)-2-amino-N,N-dimethyl-4-(methylsulfanyl)butanamide hydrochloride” is a chemical compound with the CAS Number: 94847-37-7 . It has a molecular weight of 198.72 g/mol . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H14N2OS.ClH/c1-8-6(9)5(7)3-4-10-2;/h5H,3-4,7H2,1-2H3,(H,8,9);1H/t5-;/m0./s1 . This code provides a detailed description of the molecule’s structure, including its stereochemistry.Physical And Chemical Properties Analysis
This compound has a melting point of 162-164°C . It’s a powder that should be stored at 4°C .Scientific Research Applications
Chiral Organocatalyst in Asymmetric Reduction
The compound is used as a chiral organocatalyst in the asymmetric reduction of prochiral N-aryl ketimines with trichlorosilane. This process is significant in the synthesis of enantiomerically pure compounds, which are important in various areas of chemistry and pharmaceuticals (Noshi, 2014).
Dipeptidyl Peptidase IV Inhibition for Diabetes Treatment
A derivative of the compound, specifically (2S,3S)-3-Amino-4-(3,3-difluoropyrrolidin-1-yl)-N,N-dimethyl-4-oxo-2-(4-[1,2,4]triazolo[1,5-a]pyridin-6-ylphenyl)butanamide, has been studied as a potent inhibitor of dipeptidyl peptidase IV (DPP-4). This inhibition is relevant for the treatment of type 2 diabetes, showcasing the compound's potential in developing new diabetes medications (Edmondson et al., 2006).
Synthesis of Thiazole and Pyrrolidine Derivatives
The compound has been utilized in the synthesis of (S)-4-(Methylthio)-2-(2-oxopyrrolidin-1-yl)butyramide. This process is a key step in the preparation of thiazole and pyrrolidine derivatives, which are important in various pharmaceutical applications (Zhou Yawen, 2004).
Synthesis of Dihydrothiazoles
The compound is involved in the synthesis of new 2-amino-4-(N-substituted)imino-4,5-dihydrothiazoles. These compounds have potential applications in medicinal chemistry, particularly in the creation of new therapeutic agents (Abdelaal & Bauer, 1988).
Development of Matrix Metalloproteinase Inhibitors (MMPIs)
Fluorinated derivatives of broad-spectrum MMPIs based on this compound structure have been explored for the in vivo imaging of activated matrix metalloproteinases (MMPs) found in various pathological processes, using positron emission tomography (PET) (Wagner et al., 2007).
Transformation of Amides
The compound's derivatives have been studied for their ability to undergo nucleophilic replacement reactions. Such reactions are fundamental in organic synthesis, allowing for the transformation of amides into different functional groups with potential pharmacological applications (Shablykin et al., 2021).
Study of Supramolecular Assemblies
Amphiphilic derivatives of the compound have been used to probe the formation of supramolecular assemblies. These studies contribute to our understanding of the interactions and self-assembly processes of biological molecules, which is crucial in the field of nanotechnology and materials science (Cutrone et al., 2017).
Safety and Hazards
The compound has several hazard statements, including H302, H312, H315, H319, H332, and H335 . These statements indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes .
Properties
IUPAC Name |
(2S)-2-amino-N,N-dimethyl-4-methylsulfanylbutanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2OS.ClH/c1-9(2)7(10)6(8)4-5-11-3;/h6H,4-5,8H2,1-3H3;1H/t6-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBGELSLQJIZEA-RGMNGODLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C(CCSC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)[C@H](CCSC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94903-73-8 | |
Record name | (2S)-2-amino-N,N-dimethyl-4-(methylsulfanyl)butanamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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